6-(2H-1,3-benzodioxol-5-yl)-2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]pyridazin-3-one
• InChI: InChI=1S/C21H15ClN4O4/c22-15-3-1-2-14(10-15)21-23-19(30-25-21)8-9-26-20(27)7-5-16(24-26)13-4-6-17-18(11-13)29-12-28-17/h1-7,10-11H,8-9,12H2
• InChI Key: NROBZDDQRVEPCU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CCC4=NC(=NO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C21H15ClN4O4
• Molecular Weight: 422.8 g/mol

Description

The compound appears to contain several structural motifs common in organic chemistry, including a benzodioxole, an oxadiazole, and a pyridazine ring. These structures are often found in various pharmaceuticals and synthetic compounds.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Typically, the synthesis of such a compound would involve several steps, each introducing a different part of the molecule. This could involve various chemical reactions such as condensation, cyclization, and substitution.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques like NMR, IR, and mass spectrometry. These techniques can provide information about the types of bonds, the arrangement of atoms, and the presence of functional groups in the molecule.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. For instance, the oxadiazole ring is often involved in nucleophilic substitution reactions, while the benzodioxole might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, and reactivity can be predicted based on the compound’s structure. For example, the presence of polar functional groups might increase solubility in water.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with chemicals to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include testing its biological activity, optimizing its synthesis, or investigating its mechanism of action.